Cas no 141206-73-7 (1-isocyano-3,5-bis(trifluoromethyl)benzene)

• Product Name: 1-isocyano-3,5-bis(trifluoromethyl)benzene
• CAS No: 141206-73-7
• MF: C₉H₃F₆N
• MW: 239.117243051529
• CID: 182597
• PubChem ID: 3072190
• Update Time: 2025-04-19

1-isocyano-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-3,5-bis(trifluoromethyl)-
• 1-isocyano-3,5-bis(trifluoromethyl)benzene
• Benzene, 1,3-bis(trifluoromethyl)-5-isocyano-
• 1,3-Bis(trifluoromethyl)-5-isocyanobenzene
• CJMAPYVIPSWVSC-UHFFFAOYSA-N
• 141206-73-7
• EN300-1177191
• DTXSID20161602
• AKOS015959188

• Inchi： 1S/C9H3F6N/c1-16-7-3-5(8(10,11)12)2-6(4-7)9(13,14)15/h2-4H
• InChI Key： CJMAPYVIPSWVSC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)[N+]#[C-])(F)F

Computed Properties

• Exact Mass: 239.01699
• Monoisotopic Mass: 239.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 4.36